Cas no 545375-30-2 (Ethanolamine benzoate hydrochloride)

Ethanolamine benzoate hydrochloride Properties

Names and Identifiers

• Ethanolamine benzoate hydrochloride
• 2-aminoethyl benzoate;hydrochloride
• SCHEMBL9114435
• 2-Aminoethyl benzoate hydrochloride
• MFCD09953460
• Ethanolamine benzoate hydrochloride, 98+%
• 545375-30-2
• +Expand

• MDL： MFCD09953460
• InChIKey： ZXTMLOSVFWKYCL-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NO2.ClH/c10-6-7-12-9(11)8-4-2-1-3-5-8;/h1-5H,6-7,10H2;1H
• SMILES： C1=CC=C(C=C1)C(=O)OCCN.Cl

Computed Properties

• Exact Mass: 201.05600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 201.056
• Heavy Atom Count: 13
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• LogP: 2.30440
• PSA: 52.32000
• Refractive Index: 1.538
• Boiling Point: 271.8°C at 760 mmHg
• Melting Point: 143-145°C
• Flash Point: 132.4°C
• Color/Form: White crystal powder
• Solubility: Not determined
• Density: 1.119